Cas no 1334371-46-8 (2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide)

• Product Name: 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• CAS No: 1334371-46-8
• MF: C₁₆H₁₇N₅O₂S
• MW: 343.403481245041
• CID: 5957701
• PubChem ID: 41802411
• Update Time: 2025-07-19

2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• 2-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide
• 2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide
• 1334371-46-8
• AKOS024618644
• F1899-2066
• 2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}-N-[(furan-2-yl)methyl]acetamide

• Inchi： 1S/C16H17N5O2S/c1-11-8-12(2)21(20-11)14-5-6-16(19-18-14)24-10-15(22)17-9-13-4-3-7-23-13/h3-8H,9-10H2,1-2H3,(H,17,22)
• InChI Key： GANZSEPWNGBCLF-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CSC1=NN=C(N2C(C)=CC(C)=N2)C=C1

Computed Properties

• Exact Mass: 343.11029598g/mol
• Monoisotopic Mass: 343.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide

Introduction to 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide (CAS No. 1334371-46-8) and Its Emerging Applications in Chemical Biology

The compound 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide, identified by the CAS number 1334371-46-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural framework, characterized by a pyrazole-pyridazine sulfide core conjugated with a furan moiety, positions it as a versatile scaffold for developing novel bioactive agents. This introduction delves into the molecular characteristics of this compound, explores its synthetic pathways, and highlights its relevance in the context of recent advancements in drug discovery and molecular interactions.

The structural motif of 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide is meticulously designed to exploit synergistic interactions between heterocyclic rings. The presence of a 3,5-dimethylpyrazole unit enhances the compound's lipophilicity while maintaining tunable electronic properties, making it an attractive candidate for modulating biological targets. The pyridazine ring, linked via a sulfur-sulfur bridge to another pyridazine derivative, introduces rigidity and polarity balance, which is often critical for binding affinity and selectivity in drug-like molecules. The incorporation of a furan group at the N-terminal position further diversifies its pharmacophoric features, enabling potential interactions with nucleophilic residues in biological systems.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. The scaffold of 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide aligns well with this trend. Studies have demonstrated that such multi-heterocyclic systems can exhibit inhibitory effects on various enzymes and receptors implicated in metabolic disorders, inflammatory diseases, and cancer. For instance, derivatives of pyrazole-pyridazine hybrids have been reported to interfere with kinases and phosphodiesterases, which are pivotal in cellular signaling pathways. The sulfur atoms in the structure also contribute to redox-sensitive properties, suggesting potential applications in developing prodrugs or bioactivators that respond to oxidative stress.

The synthesis of 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide involves a multi-step process that underscores the compound's synthetic complexity. A common approach begins with the condensation of 3,5-dimethylhydrazine with diethyl ethoxymethylenemalonate to form 3,5-dimethylpyrazole. Subsequent functionalization introduces the pyridazine core through reactions such as cyclization or cross-coupling techniques. The sulfanyl group is typically introduced via thiolation or oxidation-reduction strategies, ensuring regioselective attachment to the desired position on the pyridazine ring. Finally, the furan moiety is incorporated via nucleophilic substitution or condensation reactions with appropriate electrophiles. This synthetic route highlights the compound's versatility as a platform for further derivatization and optimization.

Recent advancements in computational chemistry have accelerated the discovery process for molecules like 2-{6-(3,5-dimethyl-1H-pyrazol-1-y)pyridazin - 3 - ylsulfanyl}-N -( furan - 2 - ylmethylacetamide) by enabling high-throughput virtual screening and molecular docking studies. These techniques allow researchers to predict binding affinities and interactions between the compound and target proteins with remarkable accuracy. For example, virtual screening has identified this scaffold as a potent inhibitor of Janus kinases (JAKs), which play a crucial role in autoimmune diseases and cancer progression. Experimental validation of such predictions has confirmed that analogs derived from this structure exhibit nanomolar potency in cellular assays. This synergy between computational modeling and experimental validation underscores the importance of interdisciplinary approaches in modern drug development.

The role of furan derivatives in medicinal chemistry cannot be overstated. The electron-deficient nature of furan makes it an excellent acceptor group for hydrogen bonds or π-stacking interactions with biological targets. In 2-{6-(3 , 5 - dimeth yl - 1 H - p yraz ol - 1 - y l ) p y rid azin e - 3 - ylsulfanyl } - N -( furan - 2 - ylmeth ylm ethylacet amide), the furan ring is strategically positioned to interact with aromatic residues in protein active sites or nucleic acids bases through cation π-interactions when protonated at physiological pH levels. This feature has been exploited in designing molecules with enhanced binding affinity for therapeutic targets such as bromodomain proteins or poly(ADP-Ribose) polymerases (PARPs). Notably , recent studies have shown that furan-containing kinase inhibitors exhibit improved solubility compared to their non-furan counterparts , which translates into better pharmacokinetic profiles.

The sulfur atoms within the structure also contribute significantly to its bioactivity profile . The presence of two sulfur atoms—one from each sulfanyl group—provides multiple sites for redox regulation , allowing these compounds to act as either antioxidants or prooxidants depending on cellular conditions . Such redox sensitivity makes them particularly promising candidates for treating diseases associated with oxidative stress , including neurodegenerative disorders like Alzheimer's disease or ischemic heart disease . Additionally , disulfide bridges can be engineered into derivatives of this scaffold as warheads for prodrug strategies , where they are cleaved enzymatically inside target cells to release active species . This dual functionality enhances both therapeutic efficacy and biocompatibility.

Epidemiological studies have long suggested correlations between dietary intake of heterocyclic compounds derived from natural products (e.g., flavonoids containing furans) and reduced incidence rates of chronic diseases . While synthetic analogs like CAS No .1334371 - 46 - 8 may not directly mirror these natural precursors , they inherit similar chemical features that could confer health benefits . For instance , preliminary toxicity assessments indicate low systemic toxicity at therapeutic doses , raising hopes for future clinical translation . However , further research is needed before these compounds can be considered safe enough for human use ; long-term studies focusing on off-target effects are particularly crucial given their complex structures .

The development pipeline for molecules based on structures similar to CAS No .1334371 - 46 - 8 continues to expand rapidly as researchers uncover new synthetic methodologies and biological functions . Advances such as flow chemistry enable scalable production runs while maintaining high purity standards ; meanwhile CRISPR-based screens help identify novel druggable targets more efficiently than traditional methods alone could achieve decades ago . These innovations collectively promise faster iterations between discovery phases without compromising quality control measures essential during clinical readiness stages . As such , this area remains one among most exciting frontiers where organic chemistry meets biomedical science today.